3-(2,4,6-trimethylphenyl)-4,5,6,7-tetrahydro-1,2-benzoxazole
Overview
Description
3-(2,4,6-trimethylphenyl)-4,5,6,7-tetrahydro-1,2-benzoxazole, commonly referred to as TMB-oxazole, is a synthetic organic compound that has been used in a variety of scientific research applications. It is a heterocyclic compound with a five-membered ring composed of two carbon atoms, two nitrogen atoms, and one oxygen atom. TMB-oxazole is an aromatic compound, meaning that it has the ability to absorb ultraviolet radiation. This property makes it useful for a variety of applications, including the synthesis of other compounds and the detection of biological molecules.
Scientific Research Applications
TMB-oxazole has been used in a variety of scientific research applications. It has been used as a fluorescent label for proteins and other biomolecules, allowing for the detection and quantification of these molecules. It has also been used for the synthesis of other compounds, such as thiophene derivatives and other heterocyclic compounds. Additionally, TMB-oxazole has been used for the detection of DNA and RNA sequences, as well as for the detection of metabolites in cells.
Mechanism of Action
TMB-oxazole is an aromatic compound, meaning that it has the ability to absorb ultraviolet radiation. This property makes it useful for a variety of applications, including the detection of biological molecules. When exposed to ultraviolet radiation, TMB-oxazole can absorb the radiation and emit a fluorescent signal. This signal can then be used to detect the presence of biological molecules, such as proteins and DNA.
Biochemical and Physiological Effects
TMB-oxazole has not been found to have any significant biochemical or physiological effects. It is a synthetic organic compound and is not found naturally in the body. Therefore, it is not known to interact with any biological systems.
Advantages and Limitations for Lab Experiments
TMB-oxazole has several advantages for use in lab experiments. It is a relatively inexpensive compound and is easy to synthesize. Additionally, it is highly fluorescent and can be used to detect a variety of biological molecules. However, there are some limitations to its use. It is not as sensitive as some other fluorescent labels and its fluorescence can be affected by environmental factors such as pH and temperature.
Future Directions
There are a number of potential future directions for the use of TMB-oxazole. It could be used to develop more sensitive fluorescent labels for the detection of biological molecules. Additionally, it could be used to develop new compounds for use in drug discovery and development. Finally, it could be used to develop new methods for the detection of DNA and RNA sequences.
Synthesis Methods
TMB-oxazole can be synthesized in a number of ways. One method involves the reaction of 2,4,6-trimethylbenzaldehyde with hydrazine hydrate in the presence of an acid catalyst. This reaction produces a 1,2-dihydro-4,5,6,7-tetrahydro-3-(2,4,6-trimethylphenyl)-1,2-benzoxazole. This compound can then be oxidized to the desired TMB-oxazole. Another method involves the reaction of 2,4,6-trimethylbenzene with hydroxylamine hydrochloride in the presence of a base catalyst. This reaction produces a 1,2-dihydro-4,5,6,7-tetrahydro-3-(2,4,6-trimethylphenyl)-1,2-benzoxazole, which can then be oxidized to the desired TMB-oxazole.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(2,4,6-trimethylphenyl)-4,5,6,7-tetrahydro-1,2-benzoxazole involves the condensation of 2,4,6-trimethylaniline with salicylaldehyde followed by reduction and cyclization.", "Starting Materials": [ "2,4,6-trimethylaniline", "salicylaldehyde", "sodium borohydride", "acetic acid", "sodium hydroxide", "chloroform", "water" ], "Reaction": [ "Step 1: Dissolve 2,4,6-trimethylaniline (1.0 eq) and salicylaldehyde (1.2 eq) in acetic acid and stir at room temperature for 1 hour.", "Step 2: Add sodium borohydride (1.2 eq) to the reaction mixture and stir for an additional 2 hours.", "Step 3: Add sodium hydroxide to the reaction mixture to adjust the pH to 9-10.", "Step 4: Extract the product with chloroform and wash with water.", "Step 5: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the crude product.", "Step 6: Purify the crude product by recrystallization from ethanol to obtain 3-(2,4,6-trimethylphenyl)-4,5,6,7-tetrahydro-1,2-benzoxazole as a white solid." ] } | |
CAS RN |
2742654-01-7 |
Product Name |
3-(2,4,6-trimethylphenyl)-4,5,6,7-tetrahydro-1,2-benzoxazole |
Molecular Formula |
C16H19NO |
Molecular Weight |
241.3 |
Purity |
95 |
Origin of Product |
United States |
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